Cas no 1806777-91-2 (6-(Difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde
• CAS No: 1806777-91-2
• MF: C₇H₅F₂NO₂
• MW: 173.116908788681
• CID: 4918596
• Update Time: 2025-06-13

6-(Difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde

• Inchi： 1S/C7H5F2NO2/c8-7(9)4-1-2-6(12)5(3-11)10-4/h1-3,7,12H
• InChI Key： SNQWKXBTJWCPLS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=O)N=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 6-(Difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde

Comprehensive Overview of 6-(Difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde (CAS No. 1806777-91-2)

6-(Difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde (CAS No. 1806777-91-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique difluoromethyl and hydroxyl functional groups. Its molecular structure, combining a pyridine core with an aldehyde moiety, makes it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to act as a building block for more complex molecules.

The compound's CAS number 1806777-91-2 is a critical identifier for researchers and manufacturers, ensuring precise tracking and regulatory compliance. In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced bioavailability and metabolic stability. This trend aligns with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional reagents. 6-(Difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde fits into this narrative, offering a balance between reactivity and environmental considerations.

One of the most frequently searched questions about this compound revolves around its synthetic routes and applications in medicinal chemistry. Studies have highlighted its role in the development of kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. Additionally, its difluoromethyl group is a key feature in modern agrochemicals, contributing to the design of next-generation pesticides with improved efficacy and reduced environmental impact.

From a technical perspective, the physical and chemical properties of 6-(Difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde are well-documented. It typically appears as a white to off-white crystalline powder, soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol. Its stability under various conditions makes it suitable for large-scale production and storage, a factor highly valued by industrial chemists. The compound's melting point, boiling point, and spectroscopic data (e.g., NMR, IR) are essential for quality control and analytical validation.

In the context of AI-driven drug discovery, 6-(Difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde has emerged as a promising candidate for virtual screening and molecular docking studies. Computational chemists leverage its structural features to predict interactions with biological targets, accelerating the identification of novel therapeutics. This aligns with the broader industry shift toward data-driven research and high-throughput screening, where compounds like this play a pivotal role.

Another area of interest is the compound's potential in material science. Its aldehyde functionality allows for covalent bonding with polymers and nanoparticles, enabling the development of advanced materials with tailored properties. For instance, researchers are exploring its use in biodegradable plastics and conductive polymers, addressing the global push for sustainable materials. This versatility underscores the compound's relevance across multiple disciplines.

Safety and handling of 6-(Difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde are also critical topics. While it is not classified as a hazardous material, standard laboratory precautions—such as wearing gloves and working in a fume hood—are recommended. Its material safety data sheet (MSDS) provides detailed guidance on storage, disposal, and emergency measures, ensuring compliance with international safety standards.

In summary, 6-(Difluoromethyl)-3-hydroxypyridine-2-carboxaldehyde (CAS No. 1806777-91-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and compatibility with modern research methodologies make it a valuable asset in the scientific community. As industries continue to prioritize innovation and sustainability, this compound is poised to remain at the forefront of chemical research.